2-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzamide

Specification

• CAS No.: 1142207-11-1
• Molecular Formula: C12H11N3O3S2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-[[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl)acetyl]amino]benzamide
• Standard InChI: InChI=1S/C12H11N3O3S2/c13-10(17)6-3-1-2-4-7(6)14-9(16)5-8-11(18)15-12(19)20-8/h1-4,8H,5H2,(H2,13,17)(H,14,16)(H,15,18,19)
• Standard InChI Key: FJPAEVHLCBQRBC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)CC2C(=O)NC(=S)S2
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)CC2C(=O)NC(=S)S2

Introduction

Compound Identification and Nomenclature

2-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzamide is a complex organic compound with significant structural features that contribute to its potential biological activities. This compound has been uniquely identified through several standardized chemical identifiers. It belongs to the thiazole class of heterocyclic compounds, specifically featuring a 1,3-thiazol core structure with distinct functional group attachments that define its chemical behavior and potential pharmaceutical applications.

The compound is also known by the synonym "5-Thiazolidineacetamide, N-[2-(aminocarbonyl)phenyl]-4-oxo-2-thioxo-" which represents an alternative chemical naming convention. This synonym highlights the compound's key structural components, particularly emphasizing the thiazolidine ring system and the acetamide linkage. The variety in nomenclature reflects the complexity of the molecule and provides different perspectives on its structural arrangement.

The compound is registered with specific identifiers that allow for its unambiguous identification in chemical databases and literature. These identifiers are essential for researchers to accurately reference and study this particular molecule:

Identifier Type	Value
CAS Number	1142207-11-1
MDL Number	MFCD12027904
Molecular Formula	C12H11N3O3S2
Molecular Weight	309.36-309.37 g/mol

Structural Characteristics and Physical Properties

The molecular structure of 2-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzamide features several key functional groups that contribute to its chemical and potentially biological properties. The compound contains a 1,3-thiazol core with a mercapto group at position 2 and an oxo group at position 4, forming a dihydro-thiazol system. This heterocyclic core is connected through an acetyl linkage to an amino group attached to a benzamide moiety.

The compound's molecular formula is C12H11N3O3S2, indicating the presence of 12 carbon atoms, 11 hydrogen atoms, 3 nitrogen atoms, 3 oxygen atoms, and 2 sulfur atoms. With a molecular weight of approximately 309.37 g/mol, it falls within the range of small molecules suitable for pharmaceutical applications, as many drug-like molecules tend to have molecular weights below 500 g/mol.